Cas no 1016683-03-6 (1-[(2-Chloro-4-fluorophenyl)methyl]-1,4-diazepane)

• Product Name: 1-[(2-Chloro-4-fluorophenyl)methyl]-1,4-diazepane
• CAS No: 1016683-03-6
• MF: C₁₂H₁₆ClFN₂
• MW: 242.720245361328
• MDL: MFCD09810981
• CID: 4675897
• Update Time: 2025-09-28

1-[(2-Chloro-4-fluorophenyl)methyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-[(2-CHLORO-4-FLUOROPHENYL)METHYL]-1,4-DIAZEPANE
• 1-[(2-Chloro-4-fluorophenyl)methyl]-1,4-diazepane

• MDL： MFCD09810981
• Inchi： 1S/C12H16ClFN2/c13-12-8-11(14)3-2-10(12)9-16-6-1-4-15-5-7-16/h2-3,8,15H,1,4-7,9H2
• InChI Key： URRLTOUJADEJES-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1CCNCCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 215
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines